1-(2-Cyclopentylthiazol-4-yl)ethanone

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 1-(2-cyclopentyl-1,3-thiazol-4-yl)ethanone
• InChI: InChI=1S/C10H13NOS/c1-7(12)9-6-13-10(11-9)8-4-2-3-5-8/h6,8H,2-5H2,1H3
• InChI Key: WBSVJLBCLFEQAK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CSC(=N1)C2CCCC2

Description

1-(2-Cyclopentylthiazol-4-yl)ethanone is a thiazole-derived ketone featuring a cyclopentyl substituent at the 2-position of the thiazole ring and an acetyl group (ethanone) at the 4-position. Thiazoles are heterocyclic compounds with a sulfur and nitrogen atom in the five-membered ring, often associated with diverse biological activities and applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2-Cyclopentylthiazol-4-yl)ethanone typically involves the reaction of cyclopentanone with thioamide derivatives under specific conditions. The process may include steps such as cyclization and condensation reactions to form the thiazole ring .

Industrial Production Methods

Industrial production methods for this compound often involve multi-step synthesis processes that ensure high yield and purity. These methods may include the use of catalysts and controlled reaction environments to optimize the production .

Chemical Reactions Analysis

Types of Reactions

1-(2-Cyclopentylthiazol-4-yl)ethanone undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thiazole ring into a more saturated form.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at different positions on the thiazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles and electrophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiazole ring .

Scientific Research Applications

1-(2-Cyclopentylthiazol-4-yl)ethanone has a wide range of scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial and antifungal properties.

Medicine: Explored for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 1-(2-Cyclopentylthiazol-4-yl)ethanone involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity and leading to various physiological effects. These interactions can result in the activation or inhibition of biochemical pathways, contributing to the compound’s biological activities .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physicochemical Comparisons

The following table summarizes key differences between 1-(2-Cyclopentylthiazol-4-yl)ethanone and related thiazole derivatives:

Compound Name	Substituents (Thiazole Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Implications	References
1-(2-Cyclopentylthiazol-4-yl)ethanone	2-Cyclopentyl, 4-acetyl	C₁₀H₁₃NOS	195.29*	Moderate lipophilicity; steric hindrance	-
1-(2-Phenylthiazol-4-yl)ethanone	2-Phenyl, 4-acetyl	C₁₁H₉NOS	203.26	High hydrophobicity (π-π interactions)
1-(2-Methylthiazol-4-yl)ethanone	2-Methyl, 4-acetyl	C₆H₇NOS	141.19	Lower steric bulk; increased solubility
1-(2-Chloro-4-methylthiazol-5-yl)ethanone	2-Chloro, 4-methyl, 5-acetyl	C₆H₆ClNOS	175.64	Electron-withdrawing Cl; reactivity shifts
1-(2-Cyclopropylamino-4-methyl-thiazol-5-yl)ethanone	2-Cyclopropylamino, 4-methyl, 5-acetyl	C₈H₁₁N₂OS	183.25	Polar amino group; potential H-bonding

*Calculated based on analogous structures.

Key Observations:

• Lipophilicity : The cyclopentyl group in the target compound offers intermediate hydrophobicity compared to phenyl (higher) and methyl (lower) substituents.
• Electronic Effects: Chloro-substituted analogs (e.g., 1-(2-chloro-4-methylthiazol-5-yl)ethanone) exhibit electron-withdrawing effects, altering reactivity in nucleophilic substitutions .